Cas no 62553-49-5 (N1-(3-morpholinopropyl)benzene-1,2-diamine)

N1-(3-morpholinopropyl)benzene-1,2-diamine structure
62553-49-5 structure
Product Name:N1-(3-morpholinopropyl)benzene-1,2-diamine
CAS No:62553-49-5
MF:C13H21N3O
MW:235.3253428936
CID:2196096
PubChem ID:22013772
Update Time:2025-04-21

N1-(3-morpholinopropyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-(3-morpholinopropyl)benzene-1,2-diamine
    • AKOS009361671
    • DB-352544
    • MFCD10699321
    • F1911-3670
    • 62553-49-5
    • N1-[3-(morpholin-4-yl)propyl]benzene-1,2-diamine
    • N-(3-morpholinopropyl)-1,2-benzenediamine
    • IIISXLQLWIFUIE-UHFFFAOYSA-N
    • SCHEMBL7973929
    • Inchi: 1S/C13H21N3O/c14-12-4-1-2-5-13(12)15-6-3-7-16-8-10-17-11-9-16/h1-2,4-5,15H,3,6-11,14H2
    • InChI Key: IIISXLQLWIFUIE-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCNC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 235.168462302Da
  • Monoisotopic Mass: 235.168462302Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.5Ų
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